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Compound of Interest

Compound Name: Echinatine N-oxide

Cat. No.: B1223185 Get Quote

Despite a comprehensive review of scientific literature, no research or data could be found to

support the application of Echinatine N-oxide in the field of neuroprotective research.

Detailed searches for "Echinatine N-oxide" in combination with terms such as

"neuroprotection," "neuroprotective activity," "neurological effects," and "mechanism of action"

did not yield any relevant studies. The available information on Echinatine N-oxide is primarily

limited to its chemical properties and its classification as a pyrrolizidine alkaloid.

Pyrrolizidine alkaloids are a broad class of compounds known for their potential toxicity,

particularly hepatotoxicity. While some alkaloids have been investigated for various

pharmacological properties, there is no indication in the current body of scientific literature that

Echinatine N-oxide possesses any neuroprotective effects.

It is important to distinguish Echinatine N-oxide from a similarly named compound, Echinatin.

Research has been published on Echinatin, a chalcone found in licorice, demonstrating its

neuroprotective effects by attenuating neuroinflammation. However, these two are distinct

chemical entities with different structures and origins.

Conclusion for Researchers, Scientists, and Drug Development Professionals:

Based on the current available information, there is no scientific basis to pursue the use of

Echinatine N-oxide for neuroprotective applications. Resources would be more productively

allocated to compounds with demonstrated or theoretical neuroprotective potential. Should new

research on Echinatine N-oxide emerge, this assessment will be updated accordingly. At
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present, the core requirements for detailed Application Notes and Protocols, including data

presentation, experimental methodologies, and signaling pathway diagrams, cannot be fulfilled

due to the absence of foundational research.

To cite this document: BenchChem. [No Evidence Found for Neuroprotective Applications of
Echinatine N-oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223185#applications-of-echinatine-n-oxide-in-
neuroprotective-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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